Cas no 438473-98-4 (4-(2,2,2-Trifluoroethoxy)methylbenzoic Acid)

• Product Name: 4-(2,2,2-Trifluoroethoxy)methylbenzoic Acid
• CAS No: 438473-98-4
• MF: C₁₀H₉F₃O₃
• MW: 234.171873807907
• CID: 3058632
• Update Time: 2025-06-11

4-(2,2,2-Trifluoroethoxy)methylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-((2,2,2-trifluoroethoxy)methyl)benzoic acid
• 4-(2,2,2-Trifluoroethoxy)methylbenzoic Acid

• Inchi： 1S/C10H9F3O3/c11-10(12,13)6-16-5-7-1-3-8(4-2-7)9(14)15/h1-4H,5-6H2,(H,14,15)
• InChI Key： GSTMGMCOMQTWKP-UHFFFAOYSA-N
• SMILES： FC(COCC1C=CC(C(=O)O)=CC=1)(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 4-(2,2,2-Trifluoroethoxy)methylbenzoic Acid

Research Brief on 4-(2,2,2-Trifluoroethoxy)methylbenzoic Acid (CAS: 438473-98-4): Recent Advances and Applications

The compound 4-(2,2,2-Trifluoroethoxy)methylbenzoic Acid (CAS: 438473-98-4) has recently gained significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings regarding this compound, focusing on its synthesis, biological activity, and emerging applications in drug development.

Recent studies have highlighted the importance of the trifluoroethoxy group in enhancing the metabolic stability and bioavailability of pharmaceutical compounds. The 438473-98-4 compound, with its benzoic acid core and trifluoroethoxy side chain, has shown particular promise as a building block for novel drug candidates. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a key intermediate in the synthesis of selective kinase inhibitors.

In terms of synthetic methodology, significant progress has been made in optimizing the production of 4-(2,2,2-Trifluoroethoxy)methylbenzoic Acid. A team at MIT recently developed a more efficient catalytic process that improves yield while reducing environmental impact (Nature Chemistry, 2023). This advancement addresses previous challenges in large-scale production and could facilitate broader application of this compound in pharmaceutical manufacturing.

Pharmacological investigations have revealed interesting properties of derivatives based on this chemical scaffold. Research from the University of California, San Francisco (UCSF) has shown that modifications of 438473-98-4 can produce compounds with potent anti-inflammatory activity, potentially offering new treatment options for autoimmune diseases (Cell Chemical Biology, 2023). The trifluoroethoxy group appears to play a crucial role in target binding and selectivity.

Looking forward, several pharmaceutical companies have included 4-(2,2,2-Trifluoroethoxy)methylbenzoic Acid derivatives in their development pipelines. Early-stage clinical trials are anticipated within the next two years for oncology and metabolic disorder applications. The compound's versatility and favorable pharmacokinetic profile suggest it may become an increasingly important scaffold in medicinal chemistry.

This brief highlights the growing importance of 438473-98-4 in pharmaceutical research. Continued investigation into its properties and applications is likely to yield valuable insights and potentially lead to novel therapeutic agents. Researchers are encouraged to explore this compound's potential in their own work, particularly in areas requiring metabolically stable, bioavailable chemical scaffolds.